Cas no 1806016-60-3 (Ethyl 4-chloro-2-(difluoromethyl)-3-iodopyridine-6-carboxylate)

• Product Name: Ethyl 4-chloro-2-(difluoromethyl)-3-iodopyridine-6-carboxylate
• CAS No: 1806016-60-3
• MF: C₉H₇ClF₂INO₂
• MW: 361.511660814285
• CID: 4870992
• Update Time: 2025-05-22

Ethyl 4-chloro-2-(difluoromethyl)-3-iodopyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-2-(difluoromethyl)-3-iodopyridine-6-carboxylate

• Inchi： 1S/C9H7ClF2INO2/c1-2-16-9(15)5-3-4(10)6(13)7(14-5)8(11)12/h3,8H,2H2,1H3
• InChI Key： ZMSCVBCINBJIFD-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(=O)OCC)N=C1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 3.3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 4-chloro-2-(difluoromethyl)-3-iodopyridine-6-carboxylate

Ethyl 4-chloro-2-(difluoromethyl)-3-iodopyridine-6-carboxylate: A Comprehensive Overview

Ethyl 4-chloro-2-(difluoromethyl)-3-iodopyridine-6-carboxylate, identified by the CAS number 1806016-60-3, is a highly specialized organic compound with significant applications in modern chemical research and synthesis. This compound belongs to the class of pyridine derivatives, which are widely studied for their versatile properties and potential in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a pyridine ring substituted with chlorine, difluoromethyl, and iodine groups at specific positions, along with an ethyl ester group at the sixth position. These substituents confer unique electronic and steric properties to the molecule, making it a valuable building block in organic synthesis.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Ethyl 4-chloro-2-(difluoromethyl)-3-iodopyridine-6-carboxylate through multi-step processes involving nucleophilic aromatic substitution and coupling reactions. Researchers have explored various methodologies to optimize the yield and purity of this compound, leveraging modern catalytic systems and advanced reaction techniques. For instance, studies have demonstrated the use of palladium-catalyzed cross-coupling reactions to introduce the iodine substituent at the third position of the pyridine ring, while maintaining the integrity of other functional groups.

The chemical properties of Ethyl 4-chloro-2-(difluoromethyl)-3-iodopyridine-6-carboxylate are heavily influenced by its substituents. The presence of electron-withdrawing groups such as chlorine and difluoromethyl enhances the electrophilicity of the pyridine ring, making it more susceptible to nucleophilic attacks. Conversely, the iodine substituent introduces a unique combination of electronic effects and steric hindrance, which can be exploited in designing selective reactions. The ethyl ester group further modulates the solubility and reactivity of the compound, making it amenable to a wide range of transformations.

One of the most promising applications of Ethyl 4-chloro-2-(difluoromethyl)-3-iodopyridine-6-carboxylate lies in its use as an intermediate in drug discovery programs. Its structural features make it an ideal candidate for constructing bioactive molecules with potential therapeutic applications. For example, researchers have employed this compound as a precursor for synthesizing novel kinase inhibitors and other bioactive agents targeting specific disease pathways. The ability to fine-tune its substituents has further expanded its utility in medicinal chemistry.

Moreover, Ethyl 4-chloro-2-(difluoromethyl)-3-iodopyridine-6-carboxylate has shown potential in agrochemical research, particularly in the development of herbicides and insecticides. Its ability to interact with specific biological targets makes it a valuable lead compound for designing environmentally friendly pest control agents. Recent studies have highlighted its role in inhibiting key enzymes involved in plant growth regulation, underscoring its potential as a herbicidal agent.

In terms of materials science, this compound has been investigated for its role in constructing advanced materials with tailored electronic properties. Its ability to form stable coordination complexes with transition metals has led to its exploration as a ligand in catalytic systems and optoelectronic devices. Researchers have also explored its application in polymer synthesis, where it serves as a functional monomer for creating polymers with enhanced thermal stability and mechanical properties.

Despite its numerous applications, the synthesis and handling of Ethyl 4-chloro-2-(difluoromethyl)-3-iodopyridine-6-carboxylate require careful consideration due to its sensitivity to certain reaction conditions. For instance, exposure to strong oxidizing agents or prolonged heating can lead to decomposition or unintended side reactions. Therefore, optimizing reaction conditions and employing protective strategies are critical for ensuring high-quality product formation.

Looking ahead, ongoing research is focused on expanding the scope of applications for this compound while improving its synthesis efficiency. Collaborative efforts between academic institutions and industry partners are expected to drive innovation in this area, paving the way for new discoveries and technological advancements.